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Compound of Interest

Compound Name: Biphenyl-4-yl-p-tolyl-methanone

Cat. No.: B3052174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a summary of the currently available technical information for the

chemical compound Biphenyl-4-yl-p-tolyl-methanone. While a comprehensive technical

guide with in-depth experimental protocols and biological data is not feasible due to the limited

publicly available research, this overview consolidates the existing information.

Chemical Identity
Property Value

Common Name Biphenyl-4-yl-p-tolyl-methanone

IUPAC Name ([1,1'-Biphenyl]-4-yl)(4-methylphenyl)methanone

CAS Number 39148-55-5

Molecular Formula C₂₀H₁₆O

Molecular Weight 272.34 g/mol

Synthesis and Characterization
Detailed experimental protocols for the synthesis of Biphenyl-4-yl-p-tolyl-methanone are not

readily available in peer-reviewed scientific literature. However, general synthetic routes for

similar diaryl ketones are well-established and would likely involve Friedel-Crafts acylation or
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related cross-coupling reactions. Spectroscopic data, such as NMR and IR spectra, which are

crucial for structural confirmation, are not extensively published.

Biological Activity and Signaling Pathways
Currently, there is a significant lack of published research on the biological activity of Biphenyl-
4-yl-p-tolyl-methanone. Searches of scientific databases have not revealed any studies

investigating its mechanism of action, potential therapeutic effects, or associated signaling

pathways. Therefore, no quantitative data on its biological effects or diagrams of signaling

pathways can be provided at this time.

Applications
The primary context in which Biphenyl-4-yl-p-tolyl-methanone appears is within the patent

literature related to polymer chemistry. Specifically, it has been cited as a component in

photoinitiator systems for UV-curable compositions used in 3D printing.[1][2][3][4][5] In this

application, the molecule likely functions by absorbing UV light and generating reactive species

to initiate polymerization.

Logical Relationship for Application
To illustrate the role of this compound in its main documented application, the following

workflow can be considered.
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Conceptual Workflow of a Photoinitiator in 3D Printing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b3052174?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/EP3856856A1/en
https://patents.google.com/patent/EP3856856A1/en
https://patents.google.com/patent/WO2021089313A1/en
https://patents.google.com/patent/WO2021089313A1/en
https://patents.google.com/patent/EP3680274A1/en
https://patents.google.com/patent/EP3680274A1/en
https://patents.google.com/patent/WO2012176126A1/en
https://patents.google.com/patent/WO2012176126A1/en
https://patents.google.com/patent/WO2020148189A1/en
https://patents.google.com/patent/WO2020148189A1/en
https://www.benchchem.com/product/b3052174#cas-number-and-iupac-name-for-biphenyl-4-yl-p-tolyl-methanone
https://www.benchchem.com/product/b3052174#cas-number-and-iupac-name-for-biphenyl-4-yl-p-tolyl-methanone
https://www.benchchem.com/product/b3052174#cas-number-and-iupac-name-for-biphenyl-4-yl-p-tolyl-methanone
https://www.benchchem.com/product/b3052174#cas-number-and-iupac-name-for-biphenyl-4-yl-p-tolyl-methanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3052174?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

